Cas no 10139-43-2 (2-(2-oxoazepan-4-yl)acetic acid)
2-(2-Oxoazepan-4-yl)acetic acid is a versatile heterocyclic compound featuring a seven-membered lactam (azepan-2-one) core with an acetic acid substituent at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The lactam moiety offers sites for further functionalization, while the carboxylic acid group enhances solubility and enables conjugation or derivatization. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug design. The compound's stability under standard conditions facilitates handling and storage. Researchers utilize it in peptidomimetics, enzyme inhibitors, and scaffold diversification due to its conformational flexibility and compatibility with diverse reaction conditions.
10139-43-2 structure
Product Name:2-(2-oxoazepan-4-yl)acetic acid
CAS No:10139-43-2
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD20647118
CID:97589
PubChem ID:71355819
Update Time:2025-10-22
2-(2-oxoazepan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-4-acetic acid, hexahydro-2-oxo-
- 2-(2-oxoazepan-4-yl)acetic acid
- DTXSID10780068
- 10139-43-2
- EN300-195590
- (2-Oxoazepan-4-yl)acetic acid
- Z1262530488
-
- MDL: MFCD20647118
- Inchi: 1S/C8H13NO3/c10-7-4-6(5-8(11)12)2-1-3-9-7/h6H,1-5H2,(H,9,10)(H,11,12)
- InChI Key: BXRYJUIICZGSSL-UHFFFAOYSA-N
- SMILES: O=C1CC(CC(=O)O)CCCN1
Computed Properties
- Exact Mass: 171.089543g/mol
- Monoisotopic Mass: 171.089543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 171.19g/mol
- XLogP3: -0.3
- Topological Polar Surface Area: 66.4Ų
2-(2-oxoazepan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-195590-0.05g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 0.05g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-195590-0.1g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 0.1g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-195590-0.25g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 0.25g |
$347.0 | 2025-02-20 | |
| Enamine | EN300-195590-0.5g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 0.5g |
$546.0 | 2025-02-20 | |
| Enamine | EN300-195590-1.0g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 1.0g |
$699.0 | 2025-02-20 | |
| Enamine | EN300-195590-2.5g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 2.5g |
$1370.0 | 2025-02-20 | |
| Enamine | EN300-195590-5.0g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 5.0g |
$2028.0 | 2025-02-20 | |
| Enamine | EN300-195590-10.0g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95.0% | 10.0g |
$3007.0 | 2025-02-20 | |
| Enamine | EN300-195590-1g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95% | 1g |
$699.0 | 2023-09-17 | |
| Enamine | EN300-195590-5g |
2-(2-oxoazepan-4-yl)acetic acid |
10139-43-2 | 95% | 5g |
$2028.0 | 2023-09-17 |
2-(2-oxoazepan-4-yl)acetic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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